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Compound of Interest

Compound Name: N-nitroso-desmethyl-tramadol

Cat. No.: B15815551

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data available for the

N-nitroso-desmethyl-tramadol impurity. N-nitroso-desmethyl-tramadol is a critical

reference standard for the analytical method development and validation for Tramadol,

ensuring the quality and safety of the pharmaceutical product. This document compiles

available information on its spectral characteristics, including Nuclear Magnetic Resonance

(NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy, and outlines the typical

experimental protocols used for its characterization.

Spectroscopic Data Summary
While raw spectral data for N-nitroso-desmethyl-tramadol is primarily available through

Certificates of Analysis (CoA) provided by commercial suppliers of reference standards, the

following tables summarize the key analytical techniques used for its structural confirmation

and purity assessment.[1][2][3]

Table 1: NMR Spectral Data Overview
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Technique Purpose Data Provided in CoA

¹H NMR

Confirms the presence and

connectivity of hydrogen atoms

in the molecule.

Conforms to structure

¹³C NMR
Confirms the carbon

framework of the molecule.
Conforms to structure

Table 2: Mass Spectrometry Data Overview

Technique Purpose Data Provided in CoA

Mass Spectrometry (MS)
Confirms the molecular weight

of the compound.
Conforms to structure

Table 3: Infrared Spectroscopy Data Overview

Technique Purpose Data Provided in CoA

Infrared (IR) Spectroscopy
Identifies the functional groups

present in the molecule.
Conforms to structure

Experimental Protocols
The following sections describe the general methodologies employed for the spectral analysis

of N-nitroso-desmethyl-tramadol, based on standard analytical practices for pharmaceutical

reference standards.

Synthesis of N-nitroso-desmethyl-tramadol
The synthesis of N-nitroso-desmethyl-tramadol as a reference standard is typically

performed in specialized laboratories. The process would likely involve the controlled

nitrosation of N-desmethyl-tramadol under specific reaction conditions to yield the N-nitroso

derivative.

NMR Spectroscopy
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Sample Preparation: A precisely weighed sample of N-nitroso-desmethyl-tramadol is
dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used.

Data Acquisition: ¹H and ¹³C NMR spectra are acquired.

Data Analysis: The chemical shifts (δ), coupling constants (J), and integration of the signals

in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, are

analyzed to confirm the molecular structure.

Mass Spectrometry
Sample Preparation: The sample is dissolved in a suitable solvent and introduced into the

mass spectrometer.

Instrumentation: Techniques such as Electrospray Ionization (ESI) or Atmospheric Pressure

Chemical Ionization (APCI) coupled with a mass analyzer (e.g., Quadrupole, Time-of-Flight)

are commonly used.

Data Acquisition: The mass-to-charge ratio (m/z) of the molecular ion and any fragment ions

are recorded.

Data Analysis: The obtained mass spectrum is analyzed to confirm the molecular weight of

N-nitroso-desmethyl-tramadol.

Infrared Spectroscopy
Sample Preparation: The sample can be analyzed as a thin film on a suitable substrate (e.g.,

KBr pellet) or using an Attenuated Total Reflectance (ATR) accessory.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

Data Acquisition: The infrared spectrum, showing the absorption of infrared radiation as a

function of wavenumber (cm⁻¹), is recorded.

Data Analysis: The characteristic absorption bands are assigned to specific functional groups

(e.g., N-N=O, O-H, C-H, C=C aromatic) to confirm the identity of the compound.
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Visualizations
The following diagrams illustrate the logical workflow for the characterization of a

pharmaceutical reference standard like N-nitroso-desmethyl-tramadol.

Synthesis & Purification

Analytical Characterization

Documentation

Synthesis of N-nitroso-desmethyl-tramadol

Purification (e.g., Chromatography)

NMR Spectroscopy (¹H, ¹³C) Mass Spectrometry Infrared Spectroscopy HPLC Purity

Certificate of Analysis Generation

Click to download full resolution via product page

Caption: Workflow for the Synthesis and Characterization of N-nitroso-desmethyl-tramadol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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